Cas no 471-67-0 (Oleanane)

• Product Name: Oleanane
• CAS No: 471-67-0
• MF: C₃₀H₅₂
• MW: 412.733889579773
• CID: 334344
• PubChem ID: 9548717
• Update Time: 2025-04-19

Oleanane Chemical and Physical Properties

Names and Identifiers

• Oleanane
• (4aS,6aR,6aR,6bR,8aR,12aS,14aR,14bS)-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,6a,7,8,9,10,12,12a,13,14,14a-hexadecahydropicene
• 18BETA(H)-OLEANANE
• 18ß(H)-OLEANANE
• 18ß(H)-Oleanane100µg
• DTXSID00872582
• UNII-CB9Y4447CP
• BDBM604160
• Q1924527
• PICENE, DOCOSAHYDRO-2,2,4A,6A,6B,9,9,12A-OCTAMETHYL-, (4AR-(4A.ALPHA.,6A.BETA.,6B.ALPHA.,8A.BETA.,12A.ALPHA.,12B.BETA.,14A.ALPHA.,14B.ALPHA.))-
• 18.BETA.(H)-OLEANANE
• CHEBI:36481
• US11660306, Example Oleanane
• (4AR-(4A.ALPHA.,6A.BETA.,6B.ALPHA.,8A.BETA.,12A.ALPHA.,12B.BETA.,14A.ALPHA.,14B.ALPHA.))-DOCOSAHYDRO-2,2,4A,6A,6B,9,9,12A-OCTAMETHYLPICENE
• CB9Y4447CP
• 471-67-0

• Inchi： 1S/C30H52/c1-25(2)16-17-27(5)18-19-29(7)21(22(27)20-25)10-11-24-28(6)14-9-13-26(3,4)23(28)12-15-30(24,29)8/h21-24H,9-20H2,1-8H3/t21-,22+,23+,24-,27-,28+,29-,30-/m1/s1
• InChI Key： VCNKUCWWHVTTBY-KQCVGMHHSA-N
• SMILES： [C@@]12(C)CC[C@H]3C(C)(C)CCC[C@]3(C)[C@H]1CC[C@@H]1[C@@H]3CC(C)(C)CC[C@]3(C)CC[C@@]21C

Computed Properties

• Exact Mass: 412.40700
• Monoisotopic Mass: 412.406901659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 30
• Rotatable Bond Count: 0
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 9.27800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids